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Compound of Interest

Compound Name: Cyanine7 DBCO

Cat. No.: B13894255 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the chemical properties,

structure, and applications of Cyanine7 (Cy7) DBCO, a near-infrared (NIR) fluorescent dye

functionalized with a dibenzocyclooctyne (DBCO) group. This reagent is a cornerstone in

modern bioconjugation, enabling the precise labeling of azide-modified biomolecules through

copper-free click chemistry.

Core Chemical and Physical Properties
Cyanine7 DBCO is a valuable tool for a wide range of applications, including in vivo imaging,

flow cytometry, and fluorescence microscopy.[1] Its NIR fluorescence profile minimizes

autofluorescence from biological samples, leading to enhanced signal-to-noise ratios.[1][2] The

DBCO moiety facilitates a highly selective and bioorthogonal reaction with azides, known as

Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC), which proceeds efficiently under mild,

aqueous conditions without the need for a cytotoxic copper catalyst.[3][4]

The chemical and spectral properties of Cyanine7 DBCO are summarized in the tables below.

It is important to note that variations in molecular weight and formula can occur between

suppliers, often due to the presence of different counter-ions or salt forms of the dye. The data

presented here represents a compilation from various commercial sources to provide a

comprehensive overview.

Table 1: General Chemical Properties of Cyanine7 DBCO
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Property Value Source(s)

Appearance Dark green solid

Molecular Formula C₅₈H₆₅N₄ClO₂

C₅₈H₆₅F₆N₄O₂P

Molecular Weight 885.62 g/mol

995.13 g/mol

1259.53 g/mol (protonated)

Solubility
Good in DMSO, DMF, and

DCM

Water-soluble

Storage Conditions -20°C, in the dark, desiccated

Table 2: Spectral Properties of Cyanine7 DBCO
Property Value Source(s)

Excitation Maximum (λex) ~750 nm

Emission Maximum (λem) ~773 nm

Molar Extinction Coefficient (ε) ~199,000 - 255,000 M⁻¹cm⁻¹

Fluorescence Quantum Yield

(Φ)
~0.3

pH Stability Stable over a pH range of 4-10

Chemical Structure and Reaction Mechanism
The structure of Cyanine7 DBCO consists of two key components: the Cyanine7 fluorophore

and the DBCO moiety. The Cyanine7 core is a polymethine dye that provides the near-infrared

fluorescence, while the DBCO group is a strained alkyne that enables the copper-free click

reaction.
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Cyanine7 Fluorophore DBCO Moiety

Linker

Cy7_structure ---[Linker]---

Heptamethine Chain
(Source of NIR Fluorescence)

DBCO_structure

Dibenzocyclooctyne
(Strained Alkyne for SPAAC)
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Cyanine7-DBCO

Strained Alkyne

Cyanine7-Triazole-Biomolecule

Stable Conjugate

SPAAC
(Copper-Free)

Biomolecule-N₃

Azide

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13894255?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Azide-Modified Antibody

Prepare 10 mM
Cy7-DBCO in DMSO

Incubate Antibody with
Cy7-DBCO (1-4h RT or O/N 4°C)

Purify by Size-Exclusion
Chromatography (SEC)

Characterize Conjugate:
- Determine DOL (UV-Vis)

- Assess Functionality

End: Purified Cy7-Labeled Antibody

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Cyanine7 DBCO: A Comprehensive Technical Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13894255#cyanine7-dbco-chemical-properties-and-
structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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